N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}ethanamine hydrochloride

• IUPAC Name: N-[[4-[(2-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]ethanamine;hydrochloride
• InChI: InChI=1S/C17H20FNO2.ClH/c1-3-19-11-13-8-9-16(17(10-13)20-2)21-12-14-6-4-5-7-15(14)18;/h4-10,19H,3,11-12H2,1-2H3;1H
• InChI Key: YNLJAIRPWDHAKR-UHFFFAOYSA-N
• Canonical SMILES: CCNCC1=CC(=C(C=C1)OCC2=CC=CC=C2F)OC.Cl
• Molecular Formula: C17H21ClFNO2
• Molecular Weight: 325.8 g/mol

Description

N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}ethanamine hydrochloride, also known as F 18 FDMT, is a radiotracer used in positron emission tomography (PET) imaging. It is used to detect and monitor various diseases, including cancer, cardiovascular diseases, and neurological disorders.

Mechanism of Action

F 18 FDMT is a radiotracer that binds to specific receptors or transporters in the body. In the case of cancer imaging, F 18 FDMT binds to the amino acid transporter system, which is upregulated in cancer cells. This allows for the detection and localization of cancer cells. In the case of myocardial perfusion imaging, F 18 FDMT binds to the mitochondrial complex I in cardiac myocytes, allowing for the assessment of myocardial function.
Biochemical and Physiological Effects:
F 18 FDMT has minimal biochemical and physiological effects on the body. It is rapidly cleared from the body through the urinary system, and its half-life is only 110 minutes. Therefore, it is considered safe for use in humans.

Advantages and Limitations for Lab Experiments

The main advantage of F 18 FDMT is its high specificity for the target receptors or transporters. This allows for accurate detection and monitoring of diseases. However, the main limitation is its short half-life, which requires on-site production and use. This limits its availability and increases the cost of its use.

Future Directions

For F 18 FDMT include the development of new synthesis methods to increase its availability and reduce its cost. Additionally, research is being conducted to explore its use in the diagnosis and monitoring of other diseases, such as neurological disorders and infectious diseases. Furthermore, the development of new PET imaging technologies may allow for more accurate and sensitive detection of diseases using F 18 FDMT.

Synthesis Methods

The synthesis of F 18 FDMT involves the use of a cyclotron to produce F 18 fluoride ions. These ions are then reacted with a precursor molecule, which contains the necessary functional groups for the formation of F 18 FDMT. After purification, the final product is obtained in the form of a hydrochloride salt.

Scientific Research Applications

F 18 FDMT is used as a radiotracer in PET imaging to detect and monitor various diseases. It has been shown to be effective in the diagnosis and staging of prostate cancer, breast cancer, and lung cancer. It is also used in the evaluation of myocardial perfusion and function, as well as in the assessment of brain function in neurological disorders such as Alzheimer's disease.